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Compound of Interest

Compound Name: Thiazinamium chloride

Cat. No.: B1663478

Core Chemical Properties and Synthesis

Thiazinamium chloride, a quaternary ammonium derivative of promethazine, belongs to the
phenothiazine class of compounds.[1][2] Its chemical structure confers specific
pharmacological properties, including poor systemic absorption, which makes it a candidate for
localized applications.[2]

Table 1: Chemical and Physical Properties of Thiazinamium Chloride

Property Value Reference

trimethyl(1-phenothiazin-10-
IUPAC Name ) ] [1]
ylpropan-2-yl)azanium;chloride

Molecular Formula C18H23CIN2S [11[3][4]
Molecular Weight 334.9 g/mol [11[4]
CAS Number 4320-13-2 [1114]
Appearance Solid [4]
Melting Point 267 °C [4]
Solubility Soluble in DMSO [4]

Synthesis Pathway
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The most common route for synthesizing thiazinamium chloride is through the methylation of
promethazine.[1][2] This reaction involves the quaternization of the tertiary amine in the
promethazine side chain using an alkylating agent like methyl chloride.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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